Cas no 13894-28-5 (2-Propenoic acid,3-(diethylamino)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid,3-(diethylamino)-, ethyl ester, (2E)-
• CAS No: 13894-28-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 207885
• PubChem ID: 5462840
• Update Time: 2025-04-19

2-Propenoic acid,3-(diethylamino)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(diethylamino)-, ethyl ester, (2E)-
• Ethyl (2E)-3-(diethylamino)acrylate
• ethyl (E)-3-(diethylamino)prop-2-enoate
• Ethyl (E)-3-(N,N-diethylamino)propenoate
• Ethyl (E)-3-(diethylamino)acrylate
• ethyl (E)-3-diethylaminoprop-2-enoate
• 36149-51-6
• 2-Propenoic acid, 3-(diethylamino)-, ethyl ester, (E)-
• ethyl (2E)-3-(diethylamino)-2-propenoate
• Ethyl 3-(diethylamino)acrylate
• ethyl-3-(diethylamino)acrylate
• Ethyl N,N-diethylaminoacrylate
• 13894-28-5
• 2-Propenoic acid, 3-(diethylamino)-, ethyl ester, (2E)-
• AKOS015915074
• EthylN,N-Diethylaminoacrylate
• A874420

• MDL： MFCD16294421
• Inchi： 1S/C9H17NO2/c1-4-10(5-2)8-7-9(11)12-6-3/h7-8H,4-6H2,1-3H3/b8-7+
• InChI Key： ANTPVARYELNKNQ-BQYQJAHWSA-N
• SMILES： O(CC)C(/C=C/N(CC)CC)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.943±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 227.3±23.0 ºC (760 Torr),
• Flash Point: 80.5±13.5 ºC,
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 29.54